8-[(E)-but-2-enyl]sulfanyl-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione

• IUPAC Name: 8-[(E)-but-2-enyl]sulfanyl-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C18H20N4O2S/c1-4-5-10-25-18-19-15-14(16(23)20-17(24)21(15)3)22(18)11-13-8-6-12(2)7-9-13/h4-9H,10-11H2,1-3H3,(H,20,23,24)/b5-4+
• InChI Key: ZWJUTBDHZFHMLK-SNAWJCMRSA-N
• Canonical SMILES: CC=CCSC1=NC2=C(N1CC3=CC=C(C=C3)C)C(=O)NC(=O)N2C
• Isomeric SMILES: C/C=C/CSC1=NC2=C(N1CC3=CC=C(C=C3)C)C(=O)NC(=O)N2C
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol
• CAS No.: 1164542-54-4

Description

8-[(E)-but-2-enyl]sulfanyl-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione is a useful research compound. Its molecular formula is C18H20N4O2S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications

Antimelanoma and Immunomodulatory Effects

• A study on 4-[(4-hydroxyphenyl)sulfanyl]but-3-en-2-one, a compound bearing both a phenolic moiety and a GSH-reactive alpha,beta-unsaturated carbonyl group, showed significant cytotoxic activity against B16F1 murine melanoma cells. This suggests potential applications in designing bifunctional antimelanoma agents (Ruzza et al., 2009).

• Thiazolo[4,5-d]pyrimidine nucleosides were studied for their immunomodulatory effects. Some analogues exhibited significant immunoactivity, suggesting applications in developing potential immunotherapeutic agents (Nagahara et al., 1990).

Purine Chemistry and Drug Design

• Research on purine-6,8-diones explored their ionisation and methylation reactions, providing insights into the chemical properties and reactivity of purine derivatives, which could inform drug design and synthetic strategies (Rahat et al., 1974).

• A study on new 8-aminoalkyl derivatives of purine-2,6-dione investigated their affinity and pharmacological evaluation regarding serotonin receptors, indicating potential applications in designing psychotropic drugs (Chłoń-Rzepa et al., 2013).

Antitumor and Antiviral Activity

• Synthesis and evaluation of purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines were conducted, with some compounds showing antitumor activity and vascular relaxing effects, indicating potential therapeutic applications (Ueda et al., 1987).

• Antiviral activity of guanosine analogues in the thiazolo[4,5-d]pyrimidine ring system was explored, with some derivatives showing efficacy against Semliki Forest virus, suggesting applications in antiviral drug development (Kini et al., 1991).